Cas no 921199-62-4 (Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 921199-62-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 745484
• PubChem ID: 71422428
• Update Time: 2025-04-19

Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-3-methyl-5-oxo-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-2-acetyl-3-methyl-5-oxopentanoate
• DTXSID60841456
• 921199-62-4

• Inchi： 1S/C12H20O4/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h7-8,10H,6H2,1-5H3/t8-,10?/m1/s1
• InChI Key： UPEYBZYVTZCANU-HNHGDDPOSA-N
• SMILES： O(C(C(C(C)=O)[C@H](C)CC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.4Ų